![molecular formula C10H18ClNO2S B2528553 Tert-butyl (3S,4R)-3-chloro-4-methylsulfanylpyrrolidine-1-carboxylate CAS No. 2470280-04-5](/img/structure/B2528553.png)
Tert-butyl (3S,4R)-3-chloro-4-methylsulfanylpyrrolidine-1-carboxylate
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Description
Tert-butyl (3S,4R)-3-chloro-4-methylsulfanylpyrrolidine-1-carboxylate, also known as CB-13, is a synthetic cannabinoid that has been studied for its potential medicinal properties. This compound was first synthesized in 2006 by a group of researchers at Clemson University. Since then, it has been the subject of numerous scientific studies, which have explored its synthesis, mechanism of action, and potential applications in medicine.
Scientific Research Applications
- Tertiary butyl esters play a crucial role in synthetic organic chemistry. Researchers have developed a straightforward method for introducing the tert-butoxycarbonyl (Boc) group into various organic compounds using flow microreactor systems . These flow processes are more efficient, versatile, and sustainable compared to traditional batch methods. The compound EN300-27082128 can serve as a precursor for Boc-protected intermediates, facilitating the synthesis of complex molecules.
Organic Synthesis and Tertiary Butyl Ester Formation
properties
IUPAC Name |
tert-butyl (3S,4R)-3-chloro-4-methylsulfanylpyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18ClNO2S/c1-10(2,3)14-9(13)12-5-7(11)8(6-12)15-4/h7-8H,5-6H2,1-4H3/t7-,8+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVKBZINDMBNOFY-JGVFFNPUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C(C1)Cl)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@H]([C@H](C1)Cl)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl (3S,4R)-3-chloro-4-methylsulfanylpyrrolidine-1-carboxylate |
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